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Compound of Interest

Compound Name: Fgfr3-IN-6

Cat. No.: B12383262 Get Quote

Essential Safety and Handling Guide for Fgfr3-
IN-6
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Fgfr3-IN-6, a potent and selective FGFR3 inhibitor. The following procedures are designed

to ensure the safety of laboratory personnel and to provide a clear protocol for the operational

use and disposal of this compound.

Chemical and Physical Properties
A summary of the known quantitative data for Fgfr3-IN-6 is provided in the table below. Note

that a comprehensive Safety Data Sheet (SDS) for this specific compound is not publicly

available. Therefore, some data points are based on general knowledge of similar potent small

molecule kinase inhibitors.
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Property Value Reference

Molecular Formula C25H23FN8O2 [1]

Molecular Weight 486.50 g/mol [1]

CAS Number 2833703-72-1 [1]

Appearance Solid powder General knowledge

Solubility Soluble in DMSO [1]

Storage Temperature Room temperature [1][2]

Health Hazard Information
As a potent kinase inhibitor, Fgfr3-IN-6 should be handled with extreme caution. The

toxicological properties of this compound have not been fully investigated. Assume it is highly

potent and potentially hazardous upon inhalation, ingestion, or skin contact.

Hazard Description

Acute Effects

May cause irritation to the eyes, skin, and

respiratory tract. May be harmful if swallowed or

inhaled.

Chronic Effects

The long-term health effects of exposure have

not been determined. As a potent inhibitor of a

key signaling pathway, chronic exposure may

lead to unforeseen biological effects.

Target Organs

As an FGFR3 inhibitor, it may affect tissues

where this receptor is prevalent, such as

cartilage, brain, intestine, and kidneys.[3]

Personal Protective Equipment (PPE)
Due to the potent nature of Fgfr3-IN-6, a comprehensive PPE strategy is mandatory to prevent

exposure.
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PPE Category Specific Requirements

Hand Protection
Wear two pairs of nitrile gloves. Change gloves

frequently and immediately if contaminated.

Eye Protection Use chemical safety goggles or a face shield.

Skin and Body Protection

Wear a lab coat, closed-toe shoes, and full-

length pants. For procedures with a risk of

aerosolization, consider a disposable gown.

Respiratory Protection

For handling the solid compound or when

aerosolization is possible, use a NIOSH-

approved respirator with a particulate filter.

Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to maintain the integrity of the

compound and the safety of laboratory personnel.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound at room temperature in a tightly sealed container, away from

incompatible materials.[1][2]

The storage area should be a designated, well-ventilated, and restricted-access location.

Preparation of Solutions:
All handling of the solid compound must be performed in a certified chemical fume hood or a

glove box to minimize inhalation exposure.

Use a calibrated analytical balance to weigh the compound.

Prepare solutions by dissolving the compound in a suitable solvent, such as DMSO.[1]

Ensure all equipment, including spatulas and weighing boats, are decontaminated after use.
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General Handling:
Avoid the creation of dust or aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Maintain good housekeeping in the work area to prevent contamination.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is critical.

Spill Response:
Small Spills (Solid):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the paper towels with a suitable solvent (e.g., ethanol) to wet the powder.

Carefully wipe up the material, working from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent.

Small Spills (Liquid Solution):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Place the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Decontaminate the spill area with a suitable cleaning agent.

Large Spills:
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Evacuate the area and prevent entry.

Alert the appropriate safety personnel.

Proceed with cleanup only with appropriate respiratory protection and PPE.

Waste Disposal:
Solid Waste:

Collect all solid waste contaminated with Fgfr3-IN-6, including empty containers, gloves,

and weighing papers, in a dedicated, labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Fgfr3-IN-6 in a dedicated, labeled hazardous waste

container. Do not pour down the drain.

Disposal Method:

All waste must be disposed of through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.

FGFR3 Signaling Pathway
Fgfr3-IN-6 is a potent and selective inhibitor of the Fibroblast Growth Factor Receptor 3

(FGFR3). Upon binding of its ligand, Fibroblast Growth Factor (FGF), FGFR3 dimerizes and

autophosphorylates, initiating a cascade of downstream signaling pathways that regulate

cellular processes such as proliferation, differentiation, and survival. The primary signaling

pathways activated by FGFR3 include the RAS-MAPK pathway, the PI3K-AKT pathway, the

PLCγ pathway, and the STAT pathway.[4]
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Caption: FGFR3 signaling pathway and point of inhibition by Fgfr3-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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